Cas no 24308-93-8 (Zinc n-propylsulfinate)

• Product Name: Zinc n-propylsulfinate
• CAS No: 24308-93-8
• MF: C₃H₈O₂SZn
• MW: 173.568416595459
• CID: 2602352
• PubChem ID: 329768256
• Update Time: 2025-11-01

Zinc n-propylsulfinate Chemical and Physical Properties

Names and Identifiers

• Baran NPS Reagent
• Bis[(propylsulfinyl)oxy]zinc
• Zinc n-propylsulfinate
• Zinc n-propylsulfinate 95% (H-NMR)
• SCHEMBL20298475
• Zinc(II) propane-1-sulfinate
• 24308-93-8

• Inchi： 1S/C3H8O2S.Zn/c1-2-3-6(4)5;/h2-3H2,1H3,(H,4,5);
• InChI Key： XTVOVXKZRCJOOJ-UHFFFAOYSA-N
• SMILES： C(CC)S(O)=O.[Zn]

Computed Properties

• Exact Mass: 277.962493g/mol
• Monoisotopic Mass: 277.962493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 47.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Melting Point: 80-105 °C

Zinc n-propylsulfinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids

Additional information on Zinc n-propylsulfinate

Comprehensive Overview of Zinc n-propylsulfinate (CAS No. 24308-93-8): Properties, Applications, and Industry Insights

Zinc n-propylsulfinate (CAS No. 24308-93-8) is a specialized organometallic compound with growing relevance in industrial and research applications. This compound, characterized by its unique sulfinate functional group, has garnered attention for its versatile chemical properties and potential uses in fields such as polymer stabilization, catalysis, and material science. As industries increasingly seek sustainable and efficient additives, Zinc n-propylsulfinate emerges as a candidate for innovative formulations.

The molecular structure of Zinc n-propylsulfinate combines a zinc cation with an n-propylsulfinate anion, offering distinct reactivity patterns. Researchers highlight its role as a reducing agent or intermediate in organic synthesis, particularly in reactions requiring mild conditions. Recent studies explore its compatibility with green chemistry principles, aligning with the global demand for eco-friendly chemical alternatives. Keywords like "sulfinate derivatives" and "zinc-based catalysts" frequently appear in academic discussions, reflecting its interdisciplinary appeal.

In industrial settings, Zinc n-propylsulfinate is valued for its thermal stability and solubility profile. Manufacturers utilize it in coatings and adhesives, where it enhances durability without compromising environmental compliance. Searches for "non-toxic metal additives" or "high-performance sulfinates" often lead to inquiries about this compound, underscoring its alignment with modern safety and performance standards. Its low volatility further makes it suitable for applications requiring long-term material integrity.

From a technical perspective, the synthesis of Zinc n-propylsulfinate involves controlled reactions between zinc salts and propylsulfinic acid, ensuring high purity. Analytical techniques like NMR and FTIR confirm its structural integrity, while XRD studies reveal its crystalline behavior. Such data is critical for quality control, especially when addressing queries like "how to characterize Zinc n-propylsulfinate" or "batch consistency in sulfinate production."

Emerging trends also link Zinc n-propylsulfinate to energy storage research. Preliminary findings suggest its utility in electrolyte formulations for batteries, coinciding with surges in searches for "novel battery materials." While still under investigation, this application could position the compound as a contributor to renewable energy technologies. Similarly, its role in photochemical processes attracts attention from the solar energy sector.

Regulatory and safety assessments classify Zinc n-propylsulfinate as a low-hazard material under standard handling conditions. Safety sheets emphasize proper ventilation and PPE, addressing common concerns like "is Zinc n-propylsulfinate corrosive" or "storage guidelines for sulfinate salts." These protocols ensure compliance with international standards such as REACH and OSHA, fostering trust among industrial users.

Market analysts note rising demand for Zinc n-propylsulfinate in Asia-Pacific regions, driven by expanding electronics and automotive industries. Suppliers increasingly highlight its cost-effectiveness compared to rare-metal alternatives, responding to queries like "affordable zinc compounds for manufacturing." Customizable particle size and purity grades further enhance its commercial adaptability.

In conclusion, Zinc n-propylsulfinate (CAS No. 24308-93-8) represents a dynamic intersection of chemistry and industry needs. Its multifaceted applications—from synthesis to energy storage—reflect broader shifts toward sustainable and high-efficiency materials. As research continues to uncover new potentials, this compound is poised to remain a topic of scientific and industrial interest.